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Compound of Interest

Compound Name: Mazipredone

cat. No.: B1676231

Mazipredone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mazipredone, a synthetic glucocorticoid, is a derivative of prednisolone notable for its anti-
inflammatory and anti-allergic properties. This document provides a comprehensive technical
overview of mazipredone, detailing its chemical structure, physicochemical and
pharmacological properties, and relevant experimental methodologies. As a member of the
corticosteroid family, mazipredone's primary mechanism of action involves its interaction with
the glucocorticoid receptor, leading to the modulation of gene expression and subsequent anti-
inflammatory effects. This guide is intended to serve as a foundational resource for
professionals engaged in research and development involving this compound.

Chemical Structure and Identifiers

Mazipredone is chemically designated as (8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-
10,13-dimethyl-17-[2-(4-methylpiperazin-1-yl)acetyl]-7,8,9,11,12,14,15,16-octahydro-6H-
cyclopentala]phenanthren-3-one[1]. The addition of a methylpiperazinyl group at the C-21
position distinguishes it from prednisolone.

Below is a 2D representation of the chemical structure of Mazipredone:
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Table 1: Chemical Identifiers for Mazipredone
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Identifier Value Reference
(85,9S,10R,11S,13S,14S,17R)
-11,17-Dihydroxy-10,13-
dimethyl-17-[2-(4-
methylpiperazin-1-

IUPAC Name yipP [1]

ylacetyl]-7,8,9,11,12,14,15,16-
octahydro-6H-

cyclopenta[a]phenanthren-3-

one
CAS Registry Number 13085-08-0 [2]
Molecular Formula C26H38N204 [2]
Molecular Weight 442.59 g/mol [2][3]

Canonical SMILES

C[C@]12C--INVALID-LINK--
CN4CCN(CC4)C)O)ccceh=CC
(=0)C=C[C@]35C">C@@HO

[4]

InChl

INChl=1S/C26H38N204/c1-
24-8-6-18(29)14-17(24)4-5-19-
20-7-9-26(32,25(20,2)15-
21(30)23(19)24)22(31)16-28-
12-10-27(3)11-13-
28/h6,8,14,19-21,23,30,32H,4-
5,7,9-13,15-16H2,1-
3H3/t19-,20-,21-,23+,24-,25-,2
6-/m0/s1

[4]

InChlKey

CZBOZZDZNVIXFC-
VRRJIBYJJSA-N

[4]

Synonyms

Depersolon,
Deoxymethylpiperazinyl

prednisolone

[4]

Physicochemical Properties
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Mazipredone is described as a water-soluble, long-acting prednisolone derivative[5]. It is also
known to be soluble in DMSO. The compound is sensitive to oxidation and degradation in
acidic and basic media. A study on its impurity profile revealed its degradation pathways under
stress conditions[6].

Table 2: Physicochemical Properties of Mazipredone

Property Value Reference
Melting Point 199 °C [2]
N Water-soluble, Soluble in
Solubility [51[7]
DMSO

Sensitive to oxidation, acidic

and basic conditions. Stable

o for several weeks at ambient
Stability _ o [5]

temperature during shipping.

For long-term storage, -20°C is

recommended.
Appearance Data not available
pKa Data not available

Note: Quantitative aqueous solubility and pKa values for mazipredone are not readily available
in the cited literature. For comparison, the aqueous solubility of the related compound
prednisolone is approximately 223 mg/L at 25°C[8].

Pharmacology

Mazipredone is a synthetic glucocorticoid with potent anti-inflammatory and anti-allergic
effects. Its therapeutic applications are primarily for topical treatment of skin conditions and
parenteral use as a glucocorticoid[5]. The brand name for mazipredone is Depersolon, and it
has been marketed in the Czech Republic and Hungary[4].

Mechanism of Action: Glucocorticoid Receptor
Signaling
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Like other corticosteroids, mazipredone exerts its effects by binding to the glucocorticoid
receptor (GR) in the cytoplasm. Upon ligand binding, the receptor-ligand complex translocates
to the nucleus, where it modulates the transcription of a wide array of genes, leading to the
observed anti-inflammatory, immunosuppressive, and metabolic effects.

The diagram below illustrates the generalized signaling pathway of the glucocorticoid receptor.
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Caption: Glucocorticoid Receptor Signaling Pathway.

Pharmacokinetics and Pharmacodynamics

Specific pharmacokinetic and pharmacodynamic data for mazipredone are not extensively
available in the public domain. However, as a prednisolone derivative, its behavior is expected
to be similar to other glucocorticoids.

Table 3: General Pharmacological Profile of Glucocorticoids (for reference)

Parameter Description Reference

Generally well-absorbed after
Absorption oral and parenteral 9]

administration.

Widely distributed throughout
the body. Binds to plasma

Distribution proteins, primarily [10]
corticosteroid-binding globulin

and albumin.

) Primarily metabolized in the
Metabolism i [10]
iver.

_ Metabolites are excreted by
Excretion ) [10]
the kidneys.

Effects are mediated through
the glucocorticoid receptor,
] leading to changes in gene
Pharmacodynamics ) [11]
expression. The onset of
action for genomic effects is

typically in the order of hours.

Note: The data in Table 3 is generalized for glucocorticoids and may not be fully representative
of mazipredone.
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Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for
Impurity Profiling

A reversed-phase HPLC method has been described for the separation of impurities and

degradation products of mazipredone hydrochloride[6].

Methodology:

Columns: C18 and C8 reversed-phase columns.

e Mobile Phase: Isocratic and gradient systems using agueous ammonium acetate, methanol,
and acetonitrile.

» Detection: Diode-array UV detection and Atmospheric Pressure Chemical lonization Mass
Spectrometry (APCI-MS) for identification of impurities.

o Stress Conditions for Degradation Studies: 0.1 M hydrochloric acid and 0.1 M sodium
hydroxide at 80°C to study hydrolytic and oxidative degradation pathways.

The workflow for this type of analysis is depicted below.
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Caption: General workflow for HPLC-based stability and impurity analysis.
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In Vitro Anti-Inflammatory Assays

While specific protocols for mazipredone are not detailed in the available literature, standard in
vitro assays for evaluating the anti-inflammatory potential of compounds can be applied.

Example Protocol: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages
e Cell Line: RAW 264.7 murine macrophage cell line.

e Seeding: Seed cells in a 96-well plate at a suitable density (e.g., 5 x 10*4 cells/well) and
allow to adhere overnight.

e Treatment: Pre-treat the cells with various concentrations of mazipredone for 1 hour. Include
a vehicle control (e.g., DMSO).

o Stimulation: Stimulate the cells with lipopolysaccharide (LPS; e.qg., 1 ug/mL) for 24 hours to
induce an inflammatory response. Include an unstimulated control group.

 NO Measurement: Collect the cell culture supernatant and measure the concentration of
nitrite, a stable product of NO, using the Griess assay.

o Data Analysis: Calculate the percentage inhibition of NO production by mazipredone
compared to the LPS-stimulated control.

Clinical Use and Adverse Effects

Mazipredone has been used topically for skin conditions and parenterally as a
glucocorticoid[5]. As with other corticosteroids, potential adverse effects are associated with its
use, particularly with systemic and long-term administration. These can include metabolic
effects (e.g., hyperglycemia), immunosuppression, and effects on the skin and other organ
systems.

Conclusion

Mazipredone is a synthetic glucocorticoid with established anti-inflammatory and anti-allergic
properties. Its chemical structure and general pharmacological profile are well-characterized.
While specific quantitative data on some physicochemical properties and detailed
pharmacokinetic/pharmacodynamic profiles are limited in publicly available literature, its
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similarity to prednisolone provides a basis for understanding its biological activity. The
experimental protocols outlined in this guide offer a starting point for further investigation and
characterization of this compound. Further research is warranted to fully elucidate the specific
properties of mazipredone and its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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